Cas no 182970-05-4 (Propane-1,2,3-triyl trilactate)

Propane-1,2,3-triyl trilactate structure
182970-05-4 structure
Product Name:Propane-1,2,3-triyl trilactate
CAS No:182970-05-4
MF:C12H20O9
MW:308.281805038452
CID:233883
Update Time:2023-08-03

Propane-1,2,3-triyl trilactate Chemical and Physical Properties

Names and Identifiers

    • Propanoicacid, 2-hydroxy-, 1,1',1''-(1,2,3-propanetriyl) ester, (2S,2'S,2''S)-
    • Propanoicacid, 2-hydroxy-, 1,2,3-propanetriyl ester, [2S-[2R*[2(R*),3(R*)]]]- (9CI)
    • Trilactin
    • Propane-1,2,3-triyl trilactate
    • 9ATF4982XB
    • propane-1,2,3-triyl tris(2-hydroxypropanoate)
    • glycerol trilactate
    • Propanoic acid, 2-hydroxy-, 1,1',1''-(1,2,3-propanetriyl) ester, (2S,2'S,2''S)-
    • Propanoic acid, 2-hydroxy-, 1,2,3-propanetriyl ester, [2S-[2R*[2(R*),3(R*)]]]-
    • Tris(2-hydroxypropanoic acid)1,2,3-propanetriyl ester
    • Q27272284
    • Propanoic acid,2-hydroxy-, 1,1',1''-(1,2,3-propanetriyl) ester
    • Inchi: 1S/C12H20O9/c1-6(13)10(16)19-4-9(21-12(18)8(3)15)5-20-11(17)7(2)14/h6-9,13-15H,4-5H2,1-3H3
    • InChI Key: QFZKSWMAYXNSEJ-UHFFFAOYSA-N
    • SMILES: O(C(C(C)O)=O)C(COC(C(C)O)=O)COC(C(C)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 11
  • Complexity: 344
  • Topological Polar Surface Area: 140
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